5-Methyloxazolo[4,5-b]pyridin-2(3H)-one

• IUPAC Name: 5-methyl-3H-[1,3]oxazolo[4,5-b]pyridin-2-one
• InChI: InChI=1S/C7H6N2O2/c1-4-2-3-5-6(8-4)9-7(10)11-5/h2-3H,1H3,(H,8,9,10)
• InChI Key: OZQRYZQZCLRDEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)OC(=O)N2
• Molecular Formula: C7H6N2O2
• DSSTOX Substance ID: DTXSID10434054
• Molecular Weight: 150.13 g/mol
• CAS RN: 55656-25-2

Description

5-Methyloxazolo[4,5-b]pyridin-2(3H)-one is a chemical compound that has been identified as a potential treatment for cognitive deficits associated with psychiatric or neurological conditions including schizophrenia and Alzheimer’s disease. It is a potent and selective compound with excellent pharmaceutical properties.

Molecular Structure Analysis

The molecular structure of 5-Methyloxazolo[4,5-b]pyridin-2(3H)-one has been confirmed by various methods such as PMR, IR, and mass spectra. The exact structure would need to be determined through detailed analysis and interpretation of these spectra.

Chemical Reactions Analysis

The chemical reactions involving 5-Methyloxazolo[4,5-b]pyridin-2(3H)-one are complex and involve multiple steps. For instance, a palladium-catalyzed direct C–H bond functionalization methodology was used to build the tricyclic scaffold as well as to achieve the subsequent C–H bond functionalization.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-Methyloxazolo[4,5-b]pyridin-2(3H)-one contribute to its pharmaceutical properties. It has high oral bioavailability and excellent brain penetration, which affords high levels of receptor occupancy and in vivo efficacy in auditory sensory gating and novel object recognition.

Mechanism of Action

The mechanism of action of 5-Methyloxazolo[4,5-b]pyridin-2(3H)-one is related to its role as an α7 nicotinic acetylcholine receptor agonist. This suggests that it may have potential as a pharmacotherapy for the treatment of cognitive deficits in conditions like schizophrenia and Alzheimer’s disease.

Future Directions

The future directions for research on 5-Methyloxazolo[4,5-b]pyridin-2(3H)-one could include further exploration of its potential as a treatment for cognitive deficits in various psychiatric and neurological conditions. More research is also needed to fully understand its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties.

Synthesis routes and methods I

Procedure details

1.24 g (10 mmol) of 2-amino-3-hydroxy-6-methylpyridine are introduced into a three-necked round-bottomed flask. The contents are placed under argon. 20 ml of anhydrous tetrahydrofuran and then 2.43 g (15 mmol) of 1,1-carbonyldiimidazole are added. The mixture is heated to reflux for 6 hours. The reaction medium is evaporated. The crystals obtained are washed with water, filtered off and redissolved in hot methanol. The solution is filtered and re-evaporated.

Synthesis routes and methods II

Procedure details

Reaction of 2-amino-6-methylpyridin-3-ol with CDI (carbonyldiimidazole) in a corresponding manner to Example 1.2 gives the desired product; ESI: 151 (M+H), Rt=1.58 min (method B).